1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-carboxylic acid
Catalog No.
S7810189
CAS No.
M.F
C11H16N4O3
M. Wt
252.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-ca...](/img/structure-2d/800/S7810189.png)
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Product Name
1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-carboxylic acid
IUPAC Name
1-[3-(1,2,4-triazol-1-yl)propanoyl]piperidine-3-carboxylic acid
Molecular Formula
C11H16N4O3
Molecular Weight
252.27 g/mol
InChI
InChI=1S/C11H16N4O3/c16-10(3-5-15-8-12-7-13-15)14-4-1-2-9(6-14)11(17)18/h7-9H,1-6H2,(H,17,18)
InChI Key
NMUGKSBMFBSUGE-UHFFFAOYSA-N
SMILES
C1CC(CN(C1)C(=O)CCN2C=NC=N2)C(=O)O
Canonical SMILES
C1CC(CN(C1)C(=O)CCN2C=NC=N2)C(=O)O
XLogP3
-0.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
252.12224039 g/mol
Monoisotopic Mass
252.12224039 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
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